N-benzyl-2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• IUPAC Name: N-benzyl-2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C21H17ClN4OS/c22-17-8-6-16(7-9-17)18-12-19-21(23-10-11-26(19)25-18)28-14-20(27)24-13-15-4-2-1-3-5-15/h1-12H,13-14H2,(H,24,27)
• InChI Key: JTFXKWGCCPHQNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN4OS
• Molecular Weight: 408.9 g/mol

Description

“N-benzyl-2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), a pyrazolo[1,5-a]pyrazin ring (a fused ring structure containing two nitrogen atoms), and a 4-chlorophenyl group (a benzene ring with a chlorine atom at the 4-position). The exact properties of this compound would depend on the specific arrangement of these groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[1,5-a]pyrazin ring, the introduction of the 4-chlorophenyl group, and the attachment of the benzyl group. The exact synthesis route would depend on the desired final product and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the various groups within the molecule. The presence of the pyrazolo[1,5-a]pyrazin ring and the 4-chlorophenyl group would likely result in a planar structure, while the benzyl group could add some three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. The pyrazolo[1,5-a]pyrazin ring and the 4-chlorophenyl group are both aromatic and would therefore be expected to undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of the functional groups within the molecule. These could include factors such as solubility, melting point, and reactivity.

Mechanism of Action

Target of Action

Similar compounds featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been identified as novel inhibitors ofCyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

This suggests that these compounds may bind to the active site of CDK2, inhibiting its activity and thus disrupting the cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 can lead to a significant alteration in cell cycle progression . This disruption can prevent the transition from the G1 phase to the S phase, thereby halting DNA replication and cell division . This mechanism is particularly effective against rapidly dividing cells, such as cancer cells .

Result of Action

Similar compounds have shown superior cytotoxic activities against various cell lines . For instance, they have demonstrated significant inhibitory effects on the growth of MCF-7 and HCT-116 cell lines .